Cas no 2137615-20-2 (N-ethyl-4,8-diazaspiro2.6nonane-4-carboxamide)

• Product Name: N-ethyl-4,8-diazaspiro2.6nonane-4-carboxamide
• CAS No: 2137615-20-2
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6034274
• PubChem ID: 165950445
• Update Time: 2025-07-16

N-ethyl-4,8-diazaspiro2.6nonane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-4,8-diazaspiro2.6nonane-4-carboxamide
• 2137615-20-2
• EN300-1067759
• N-ethyl-4,8-diazaspiro[2.6]nonane-4-carboxamide

• Inchi： 1S/C10H19N3O/c1-2-12-9(14)13-7-3-6-11-8-10(13)4-5-10/h11H,2-8H2,1H3,(H,12,14)
• InChI Key： QKFQYJWEJAATER-UHFFFAOYSA-N
• SMILES： O=C(NCC)N1CCCNCC21CC2

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44.4Ų

Additional information on N-ethyl-4,8-diazaspiro2.6nonane-4-carboxamide

Introduction to N-ethyl-4,8-diazaspiro2.6nonane-4-carboxamide (CAS No. 2137615-20-2)

N-ethyl-4,8-diazaspiro2.6nonane-4-carboxamide, a compound with the chemical identifier CAS No. 2137615-20-2, represents a significant advancement in the field of medicinal chemistry and pharmacology. This spirocyclic amide derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The compound's molecular framework, characterized by a spirocyclic core and functionalized amide groups, positions it as a versatile scaffold for the development of novel therapeutic agents.

The structural motif of N-ethyl-4,8-diazaspiro2.6nonane-4-carboxamide is notable for its rigidity and conformational stability, which are essential attributes for drug candidates aiming to interact with biological targets with high specificity. The spirocyclic arrangement introduces a degree of molecular rigidity that can enhance binding affinity and reduce metabolic susceptibility, making it an attractive feature for medicinal chemists.

Recent studies have highlighted the potential of spirocyclic compounds in modulating various biological pathways. The presence of two nitrogen atoms in the diazaspiro framework suggests that this compound may exhibit interactions with nucleophilic sites on biological macromolecules, such as enzymes and receptors. This characteristic has opened up avenues for exploring its utility in the development of enzyme inhibitors and receptor modulators.

One of the most compelling aspects of N-ethyl-4,8-diazaspiro2.6nonane-4-carboxamide is its versatility as a chemical scaffold. The compound's amide functionality provides a site for further derivatization, allowing chemists to modify its properties to suit specific therapeutic needs. This adaptability has made it a valuable building block in the synthesis of more complex molecules designed to target intricate disease mechanisms.

In the realm of drug discovery, the synthesis and characterization of N-ethyl-4,8-diazaspiro2.6nonane-4-carboxamide have been facilitated by advances in organic synthesis techniques. The spirocyclic core can be constructed through multi-step reactions that involve cyclization and functional group transformations. These synthetic strategies have enabled researchers to produce the compound with high purity and yield, which is crucial for subsequent biological evaluation.

The biological activity of N-ethyl-4,8-diazaspiro2.6nonane-4-carboxamide has been explored in several preclinical studies. Initial findings suggest that it may possess inhibitory effects on certain enzymes and receptors implicated in inflammation and cancer progression. These preliminary results are particularly intriguing given the growing interest in targeting these pathways for therapeutic intervention.

Moreover, the compound's chemical stability under various physiological conditions makes it a promising candidate for formulation into oral or injectable pharmaceuticals. Its resistance to hydrolysis and oxidation ensures that it retains its integrity during storage and administration, which is critical for maintaining efficacy.

The development of novel drug candidates often involves a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. The case of N-ethyl-4,8-diazaspiro2.6nonane-4-carboxamide exemplifies this collaborative effort. Chemists have designed and synthesized the molecule based on structural principles that enhance its potential as a therapeutic agent, while biologists have conducted assays to evaluate its biological activity.

The future prospects for N-ethyl-4,8-diazaspiro2.6nonane-4-carboxamide are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Advances in computational chemistry and structure-based drug design are expected to play a pivotal role in this process by providing detailed insights into how the compound interacts with biological targets.

In conclusion, N-ethyl-4,8-diazaspiro2.6nonane-4-carboxamide (CAS No. 2137615-20-2) stands out as a significant compound in the field of medicinal chemistry due to its unique structural features and promising biological activities. Its spirocyclic core and functionalized amide groups make it a versatile scaffold for drug development, with potential applications in modulating various disease-related pathways.